Cas no 918827-99-3 (Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
• CAS No: 918827-99-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 769993
• PubChem ID: 11636959
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
• 1-tert-butyl-3-prop-2-ynoxybenzene
• 1-(tert-Butyl)-3-(prop-2-yn-1-yloxy)benzene
• 918827-99-3
• A1-71419
• SCHEMBL13165218
• AKOS008950921
• DTXSID00469799

• Inchi： 1S/C13H16O/c1-5-9-14-12-8-6-7-11(10-12)13(2,3)4/h1,6-8,10H,9H2,2-4H3
• InChI Key： BJLIKSNNTYQHAS-UHFFFAOYSA-N
• SMILES： O(CC#C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų